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Compound of Interest

Compound Name: U-46619

Cat. No.: B1207050

For researchers, scientists, and drug development professionals, the proper disposal of U-
46619, a stable thromboxane A2 mimetic, is critical for maintaining laboratory safety and
environmental compliance. While specific disposal instructions for U-46619 are not readily
available, a comprehensive disposal plan can be formulated based on the known hazards of
the compound and its common solvent, methyl acetate, in conjunction with general best
practices for hazardous chemical waste management. U-46619 is recognized as a potent
biological agent, and its common solvent, methyl acetate, is a highly flammable liquid.[1][2][3]
Therefore, all waste containing U-46619 should be treated as hazardous.

Hazard and Safety Information

A thorough understanding of the hazards associated with U-46619 and its solvent is the first
step in safe handling and disposal.
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Compound CAS Number Molecular Formula  Key Hazards

Harmful if swallowed,

in contact with skin, or
U-46619 56985-40-1 C21H3404 inhaled; Causes eye,

skin, and respiratory

system irritation.[1]

Highly flammable

liquid and vapor;

Causes serious eye
Methyl Acetate 79-20-9 C3HeO2 S

irritation; May cause

drowsiness or

dizziness.[2][3][4]

Experimental Protocol for Disposal

The following step-by-step protocol outlines the recommended procedure for the disposal of U-
46619 waste. This protocol is based on general guidelines for the disposal of hazardous
chemical waste and should be adapted to comply with the specific regulations of your
institution and local authorities.[5][6][7][8][9]

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant
gloves, lab coat.

Designated hazardous waste container (leak-proof, with a screw-on cap).[6]

Hazardous waste tag.[8]

Secondary containment for the waste container.[6]
Procedure:

» Waste Minimization: Before beginning any experiment, carefully plan the quantities of U-
46619 needed to minimize the generation of excess waste.[5]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.merckmillipore.com/IN/en/product/U-46619-CAS-56985-40-1-Calbiochem,EMD_BIO-538944
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1217.pdf
https://www.sigmaaldrich.com/JP/ja/product/mm/538944
https://shrinechemicals.com/wp-content/uploads/2024/04/Methyl-Acetate-msds-.pdf
https://www.benchchem.com/product/b1207050?utm_src=pdf-body
https://www.benchchem.com/product/b1207050?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b1207050?utm_src=pdf-body
https://www.benchchem.com/product/b1207050?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Segregation: Do not mix U-46619 waste with other waste streams. It should be collected in a
dedicated, properly labeled hazardous waste container. Specifically, segregate it as a non-
halogenated organic waste.[5]

o Container Preparation:

o Select a container that is compatible with methyl acetate (e.g., a glass or appropriate
plastic bottle).[8]

o Ensure the container is clean, dry, and in good condition.

o Affix a hazardous waste label to the container before adding any waste.[8]

o Waste Collection:

o Carefully transfer all waste containing U-46619 (e.g., unused solutions, contaminated
consumables like pipette tips and vials) into the designated hazardous waste container.

o Do not fill the container to more than 80% of its capacity to allow for vapor expansion.[5]

o Keep the container securely closed at all times, except when adding waste.[6]

e Labeling:

o On the hazardous waste tag, clearly and legibly write the full chemical names of all
constituents, including "U-46619" and "Methyl Acetate."[8]

o Indicate the estimated concentrations or quantities of each component.

o Include the date of waste generation, the name of the principal investigator, and the
laboratory location.[8]

o Mark the appropriate hazard pictograms for "Flammable" and "Harmful/Irritant.”[3]

e Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.
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o The storage area should be a well-ventilated, cool, and dry location, away from sources of
ignition.[1]

o Place the primary waste container in a secondary container to prevent spills.[6]
e Disposal Request:

o Once the waste container is full or ready for disposal, follow your institution's procedures
to request a pickup from the Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal contractor.[8]

o Do not pour U-46619 waste down the drain or dispose of it in regular trash.[5]

Disposal Workflow
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Caption: Logical workflow for the proper disposal of U-46619 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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